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Compound of Interest

Compound Name:
2-Chloroethylphosphoric Acid

Dichloride

Cat. No.: B074352 Get Quote

CAS Number: 690-12-0

This technical guide provides a comprehensive overview of 2-chloroethylphosphonic acid

dichloride, its chemical identity, and its relationship to the widely studied plant growth regulator,

2-chloroethylphosphonic acid (Ethephon). Due to the limited public data on the dichloride form,

this guide also includes extensive technical information on Ethephon, a critical derivative, to

provide relevant context and utility for researchers, scientists, and drug development

professionals.

2-Chloroethylphosphonic Acid Dichloride:
Identification and Properties
2-Chloroethylphosphonic acid dichloride is an organophosphorus compound primarily used as

a chemical intermediate.
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Identifier Value Reference

CAS Number 690-12-0 [1][2][3]

EC Number 211-715-4 [1][2]

IUPAC Name
(2-chloroethyl)phosphonic

dichloride
[1]

Molecular Formula C₂H₄Cl₃OP [1][2]

Molar Mass 181.38 g/mol [2]

Synonyms

1-chloro-2-

dichlorophosphorylethane, (2-

Chloroethyl)dichlorophosphine

oxide, P-(2-

CHLOROETHYL)PHOSPHONI

C DICHLORIDE

[1][2][3]

Synthesis and Chemical Relationships
2-Chloroethylphosphonic acid dichloride serves as a precursor in the synthesis of other

organophosphorus compounds. For instance, it is a reactant in the preparation of 2-

chloroethylphosphonic acid bis(2-chloroethyl)ester, which is a key intermediate in the

production of Ethephon.[4]

Synthesis Workflow Example
The following diagram illustrates a general synthesis pathway where 2-chloroethylphosphonic

acid dichloride is used to produce an ester intermediate.

2-Chloroethylphosphonic
Acid Dichloride

Reaction
(0-100°C, 8-18h)

Ethylene Oxide

2-Chloroethylphosphonic Acid
Bis(2-chloroethyl)ester

Yield ≥97%
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Synthesis of an Ethephon intermediate from its dichloride precursor.[4]

Technical Profile of 2-Chloroethylphosphonic Acid
(Ethephon)
The hydrolysis of 2-chloroethylphosphonic acid dichloride derivatives leads to the formation of

2-chloroethylphosphonic acid (CAS Number: 16672-87-0), commonly known as Ethephon.

Ethephon is a widely used plant growth regulator, and its mechanism of action is of significant

interest.[5][6]

Physicochemical and Toxicological Data for Ethephon
The following tables summarize key quantitative data for Ethephon.

Table 1: Physicochemical Properties of Ethephon

Property Value Reference

Appearance White solid / Beige powder [7][8]

Melting Point 74 - 75 °C [7][9]

Boiling Point 265 °C [7]

Water Solubility
Very soluble (123.9 g/100 mL

at 23 °C)
[8][9]

Stability

Stable in aqueous solutions

below pH 3.5; decomposes at

higher pH.

[5][10]

Table 2: Toxicological Data for Ethephon
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Metric Value Species Reference

LD50 Oral 1564 - 3400 mg/kg Rat [7][11]

LD50 Dermal 5730 mg/kg Rabbit [11]

LC50 Inhalation 90 mg/m³ (4 h) Rat [11]

Primary Hazards

Toxic in contact with

skin, causes severe

skin burns and eye

damage.

[7][11][12]

Experimental Protocols
Synthesis of High-Purity Ethephon
This protocol details the synthesis of Ethephon via acid hydrolysis of its bis-(2-chloroethyl)

ester, a method designed to achieve a purity of over 90%.[13]

Materials and Equipment:

Bis-(2-chloroethyl) 2-chloroethylphosphonate (purity ≥87%)

Concentrated Hydrochloric Acid (37%)

Anhydrous Hydrogen Chloride (HCl) gas

2 L high-pressure glass reactor

Stirring apparatus

Heating and cooling system

Fume hood and appropriate Personal Protective Equipment (PPE)

Procedure:

Reactor Setup: Charge the 2 L high-pressure glass reactor with 1234 g of bis-(2-chloroethyl)

2-chloroethylphosphonate.
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Initial Reaction: Add 200 g of concentrated hydrochloric acid to the reactor.

HCl Gas Introduction: Seal the reactor, begin stirring, and introduce anhydrous HCl gas while

maintaining the internal temperature at 80°C.

Pressurization: Continue the flow of HCl gas until the pressure inside the reactor reaches 0.5

MPa.

Reaction Completion: Maintain the temperature and pressure for a specified duration until

the reaction is complete (monitoring required).

Cooling and Isolation: Stop heating and allow the reactor to cool to room temperature.

Carefully vent the excess HCl gas.

Product Collection: The Ethephon product will precipitate as a white solid and can be

collected.

Purification: The crude product can be washed with a non-polar solvent (e.g.,

dichloromethane) to remove impurities.[13]
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Preparation

Reaction

Isolation & Purification

1. Charge Reactor with
Bis-(2-chloroethyl) Ester

2. Add Concentrated HCl

3. Introduce Anhydrous HCl Gas
(Stirring at 80°C)

4. Pressurize to 0.5 MPa

5. Cool to Room Temp
& Vent Gas

6. Collect Precipitated Solid

7. Purify with Solvent Wash

High-Purity Ethephon (>90%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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